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Littorine synthase (LS), a pivotal enzyme in the biosynthesis of tropane alkaloids, plays a
crucial role in the formation of littorine, a direct precursor to the pharmaceutically important
compounds hyoscyamine and scopolamine. This guide provides a comparative overview of
littorine synthase from different plant sources, based on currently available scientific literature.
While extensive comparative kinetic data is limited, this document synthesizes the existing
knowledge on the enzyme's function, classification, and the methodologies for its study.

Introduction to Littorine Synthase

Littorine synthase (EC 2.4.1.400) is an acyltransferase that catalyzes the esterification of
tropine with an activated form of phenyllactic acid to produce littorine.[1] Specifically, in the
well-studied pathway in Atropa belladonna, a UDP-glycosyltransferase (UGTL1) first converts
(R)-phenyllactic acid to (R)-phenyllactyl-3-D-glucose.[2][3][4] This glucose ester then serves as
the acyl donor for littorine synthase, which transfers the phenyllactyl group to the 3-hydroxyl
group of tropine, releasing D-glucose.[1][5] This mechanism distinguishes it from other
acyltransferases in different alkaloid pathways that may utilize coenzyme A (CoA) thioesters as
acyl donors.[5]

Comparative Data of Littorine Synthase

Direct comparative studies detailing the kinetic parameters of littorine synthase from different
plant species are scarce in the current body of scientific literature. The enzyme has been most
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extensively characterized from Atropa belladonna. While its presence and function are inferred

in other tropane alkaloid-producing plants of the Solanaceae family, such as Hyoscyamus

niger, detailed biochemical and kinetic data for the enzyme from these sources are not readily

available.[6]

Parameter

Littorine Synthase from
Atropa belladonna

Littorine Synthase from
Other Plant Sources

Plant Source

Atropa belladonna (Deadly
Nightshade)

Primarily inferred in
Hyoscyamus niger (Henbane)

and other Solanaceae species.

Enzyme Classification

Serine Carboxypeptidase-Like
(SCPL) Acyltransferase

Assumed to be of the same
class within the Solanaceae

family.

Substrates

Tropine, (R)-phenyllactyl-B-D-

glucose

Tropine, (R)-phenyllactyl-B-D-

glucose

Product

Littorine, D-glucose

Littorine, D-glucose

Kinetic Parameters (Km,

Vmax, kcat)

Not reported in available

literature.

Not reported in available

literature.

Optimal pH

Not reported in available

literature.

Not reported in available

literature.

Optimal Temperature

Not reported in available

literature.

Not reported in available

literature.

Biosynthetic Pathway of Littorine

The formation of littorine is a critical step in the tropane alkaloid pathway, positioned after the

synthesis of the tropane ring structure and the precursor acid moiety. The pathway is localized

in the roots of the plants.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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